Cas no 155940-92-4 (Benzamide,N-cyclopropyl-N-methyl-)

Benzamide,N-cyclopropyl-N-methyl- structure
155940-92-4 structure
Product Name:Benzamide,N-cyclopropyl-N-methyl-
CAS No:155940-92-4
MF:C11H13NO
MW:175.227022886276
CID:107217
PubChem ID:527044
Update Time:2025-04-18

Benzamide,N-cyclopropyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-cyclopropyl-N-methyl-
    • N-Cyclopropyl-N-methylbenzamide
    • Benzamide, N-cyclopropyl-N-methyl-
    • YJGOXHXGSNBHRI-UHFFFAOYSA-N
    • 155940-92-4
    • DTXSID00335763
    • AKOS010960954
    • SCHEMBL3840449
    • N-cyclopropyl-N-methyl-benzamide
    • Inchi: 1S/C11H13NO/c1-12(10-7-8-10)11(13)9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3
    • InChI Key: YJGOXHXGSNBHRI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)N(C)C1CC1

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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